![molecular formula C20H32N2O2S B4737678 2-[1-(4-ethoxybenzyl)-4-(tetrahydro-2H-thiopyran-4-yl)-2-piperazinyl]ethanol](/img/structure/B4737678.png)
2-[1-(4-ethoxybenzyl)-4-(tetrahydro-2H-thiopyran-4-yl)-2-piperazinyl]ethanol
Overview
Description
2-[1-(4-ethoxybenzyl)-4-(tetrahydro-2H-thiopyran-4-yl)-2-piperazinyl]ethanol, also known as ETT or Ethylthiambutene, is a chemical compound that belongs to the class of opioids. It is a synthetic analogue of the opioid drug, methadone. ETT has been of interest to researchers due to its potential use in the treatment of opioid addiction and pain management.
Mechanism of Action
2-[1-(4-ethoxybenzyl)-4-(tetrahydro-2H-thiopyran-4-yl)-2-piperazinyl]ethanol acts on the central nervous system by binding to the mu-opioid receptor. It acts as an agonist, producing analgesic effects and reducing withdrawal symptoms. This compound has a longer duration of action compared to other opioids, which may contribute to its lower abuse potential.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects. It produces analgesia by inhibiting the transmission of pain signals in the spinal cord and brain. It also produces sedation, respiratory depression, and pupillary constriction. This compound has been found to have a lower risk of causing gastrointestinal side effects compared to other opioids.
Advantages and Limitations for Lab Experiments
2-[1-(4-ethoxybenzyl)-4-(tetrahydro-2H-thiopyran-4-yl)-2-piperazinyl]ethanol has several advantages for lab experiments. It has a longer duration of action compared to other opioids, which may allow for less frequent dosing. It also has a lower potential for abuse and dependence, which may make it a safer alternative for use in animal models of addiction. However, this compound is a potent opioid and should be used with caution in lab experiments. It may also produce respiratory depression, which can be life-threatening in high doses.
Future Directions
There are several future directions for research on 2-[1-(4-ethoxybenzyl)-4-(tetrahydro-2H-thiopyran-4-yl)-2-piperazinyl]ethanol. One area of interest is its potential use in the treatment of opioid addiction and pain management in humans. Clinical trials are needed to determine its safety and efficacy in humans. Additionally, further studies are needed to understand the long-term effects of this compound on the central nervous system and other organ systems. Finally, research is needed to develop new analogues of this compound that may have improved pharmacological properties.
Scientific Research Applications
2-[1-(4-ethoxybenzyl)-4-(tetrahydro-2H-thiopyran-4-yl)-2-piperazinyl]ethanol has been studied for its potential use in the treatment of opioid addiction and pain management. In preclinical studies, this compound has shown to have a lower potential for abuse and dependence compared to other opioids such as morphine and methadone. It has also been found to be effective in reducing withdrawal symptoms and cravings in opioid-dependent animals. Additionally, this compound has shown to have analgesic properties in animal models of pain.
properties
IUPAC Name |
2-[1-[(4-ethoxyphenyl)methyl]-4-(thian-4-yl)piperazin-2-yl]ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O2S/c1-2-24-20-5-3-17(4-6-20)15-21-10-11-22(16-19(21)7-12-23)18-8-13-25-14-9-18/h3-6,18-19,23H,2,7-16H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVXVDRRMKSWQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CCN(CC2CCO)C3CCSCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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